N-(3-ethylphenyl)-2-fluorobenzamide

• IUPAC Name: N-(3-ethylphenyl)-2-fluorobenzamide
• InChI: InChI=1S/C15H14FNO/c1-2-11-6-5-7-12(10-11)17-15(18)13-8-3-4-9-14(13)16/h3-10H,2H2,1H3,(H,17,18)
• InChI Key: MEIBXZVUORYFAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C15H14FNO
• Molecular Weight: 243.28 g/mol

Description

• N-(3-ethylphenyl)-2-fluorobenzamide is a fluorinated benzamide neuroleptic compound. Its synthesis, molecular structure, and properties have been explored in various studies.

Synthesis Analysis

• The synthesis of fluorinated benzamide compounds like N-(3-ethylphenyl)-2-fluorobenzamide involves complex chemical procedures. For example, Mukherjee (1991) reported the synthesis of a related fluorinated benzamide starting from 3-(3,4-dimethoxyphenyl)-1-propanol with yields of 20-25% (Mukherjee, 1991).

Molecular Structure Analysis

• The molecular structure of benzamide derivatives is typically characterized using techniques like X-ray diffraction and DFT calculations. Karabulut et al. (2014) performed a study on a similar compound, N-3-hydroxyphenyl-4-methoxybenzamide, to analyze its molecular geometry influenced by intermolecular interactions (Karabulut et al., 2014).

Chemical Reactions and Properties

• N-(3-ethylphenyl)-2-fluorobenzamide may undergo various chemical reactions. For instance, Saeed et al. (2010) studied the chemical properties of a related compound, 1-(4-(4-Fluorobenzamido)phenyl)-3-(4-fluorobenzoyl)thiourea, including its synthesis and crystal structure (Saeed et al., 2010).

Physical Properties Analysis

• Physical properties like crystallization, melting points, and solubility are essential for understanding the behavior of N-(3-ethylphenyl)-2-fluorobenzamide. For example, a study by Sapnakumari et al. (2014) on Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, a compound with similar structural elements, provides insights into such physical properties (Sapnakumari et al., 2014).

Chemical Properties Analysis

• The chemical properties, including reactivity, stability, and interactions with other compounds, are crucial. For instance, Groendyke et al. (2016) described an iron-catalyzed, fluoroamide-directed C-H fluorination, highlighting the reactivity of fluorobenzamide compounds (Groendyke et al., 2016).

Future Directions

The future directions for the study of “N-(3-ethylphenyl)-2-fluorobenzamide” could involve further exploration of its synthesis, chemical reactions, and potential biological activities. For instance, the synthesis of indole derivatives, which are structurally similar to “N-(3-ethylphenyl)-2-fluorobenzamide”, has been a topic of recent research.